Cas no 7559-04-8 (D-a-Tocopherol Quinone)

• Product Name: D-a-Tocopherol Quinone
• CAS No: 7559-04-8
• MF: C₂₉H₅₀O₃
• MW: 446.705509662628
• MDL: MFCD00135657
• CID: 563215
• PubChem ID: 87558413
• Update Time: 2025-09-24

D-a-Tocopherol Quinone Chemical and Physical Properties

Names and Identifiers

• ALPHA-TOCOPHERYLQUINONE
• D-alpha-Tocopherylquinone
• ALPHA-TOCOPHEROL QUINONE
• α-Tocopherolquinone
• <small>D<
• 2-(3-hydroxy-3,7,11,15-tetramethylhexadecyl)-3,5,6-trimethylcyclohexa-2,5-diene-1,4-dione
• small>-&alpha
• Vitamin E Quinone (D-form)
• α-Tocopherylquinone
• [ "α-Tocopherylquinone", " α-Tocoquinone" ]
• Metarene
• alpha-tocopherolquinone
• Tocopherylquinone
• ZO763K43XR
• alpha-Tocoquinone
• RRR-ALPHA-TOCOPHERYLQUINONE
• p-Benzoquinone, 2-(3
• (+)-.alpha.-Tocoquinone
• NSC20810
• TOCOQUINONE, ALPHA
• NS00046432
• a-Tocopheryl quinone
• Vitapressina
• D--Tocopherol Quinone
• Eutrophyl
• Trimina
• SCHEMBL1186492
• CHEMBL1254448
• a-Tocoquinone
• Tocopherylquinone, d-alpha
• 2-(3-hydroxy-3,7,11,15-tetramethyl-hexadecyl)-3,5,6-trimethyl-2,5 cyclo-hexadiene-1,4-dione
• alpha-tocopheryl quinone
• d-.alpha.-Tocoquinone
• vitamin E quinone
• a-Tocopherolquinone
• 3-Chloro-2-hydroxypropyltrimethylammoniumchloride
• A-0001
• 2-(3-Hydroxy-3,11,15-tetramethyl-hexadecyl)- 3,5,6-trimethyl-[1,4]benzoquinone
• AKOS025293924
• Metorena
• D-?-Tocopherol Quinone
• D 178
• Tensiopress
• LTVDFSLWFKLJDQ-UHFFFAOYSA-N
• .alpha.-Tocopherolquinone
• DTXSID30864091
• Ipotensil
• NSC-20810
• D-α-Tocopherylquinone
• D-a-Tocopherol Quinone

• MDL： MFCD00135657
• Inchi： 1S/C29H50O3/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8,32)19-17-26-25(7)27(30)23(5)24(6)28(26)31/h20-22,32H,9-19H2,1-8H3
• InChI Key： LTVDFSLWFKLJDQ-UHFFFAOYSA-N
• SMILES： OC(C)(CCC1C(C(C)=C(C)C(C=1C)=O)=O)CCCC(C)CCCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 446.37600
• Monoisotopic Mass: 446.37599545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 15
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: Yellow oil
• Density: 1.0115 (rough estimate)
• Melting Point: Not available
• Boiling Point: 496°C (rough estimate)
• Flash Point: 291.9±20.8 °C
• Refractive Index: 1.492-1.496
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 54.37000
• LogP: 7.76140
• Solubility: Not available
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

D-a-Tocopherol Quinone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• RTECS：DK5170000
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone